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Compound of Interest

Compound Name: Glaucoside C

Cat. No.: B12089449 Get Quote

Disclaimer: Despite a comprehensive search of scientific literature and databases, detailed

information regarding the biological activity, experimental protocols, and specific signaling

pathways of Glaucoside C with the CAS number 81474-89-7 is not readily available in the

public domain. While the compound is listed by several chemical suppliers, peer-reviewed

studies detailing its properties are scarce. This guide, therefore, provides the available

chemical information and contextualizes it within the broader class of glycosides, highlighting

potential areas of interest for future research.

Chemical and Physical Properties
Glaucoside C is a natural product with the specified CAS number 81474-89-7. Its chemical

identity is defined by the following properties:
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Property Value Source

CAS Number 81474-89-7 Chemical Supplier Catalogs

Molecular Formula C41H62O15 Chemical Supplier Catalogs

Molecular Weight 794.93 g/mol Chemical Supplier Catalogs

Canonical SMILES
Information not available in

public scientific literature.
-

Physical Description
Information not available in

public scientific literature.
-

Solubility
Information not available in

public scientific literature.
-

Biological Activity and Potential Therapeutic
Relevance
While no specific biological activity has been conclusively reported for Glaucoside C (CAS

81474-89-7), a study on a newly isolated glaucoside from Eugenia jambolana (also known as

Syzygium cumini) demonstrated cytotoxic activity against human breast cancer (MCF-7) cells.

It is important to note that this study did not report a CAS number, so it is not definitively

confirmed that this compound is identical to Glaucoside C.

The reported cytotoxic activity of this related "glaucoside" is summarized below:

Cell Line Activity IC50 Value Source

MCF-7 (Human

Breast

Adenocarcinoma)

Cytotoxic 176.2 µg/mL [1]

Glycosides as a class of compounds are known to exhibit a wide range of biological activities,

including:
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Anticancer: Many glycosides have been investigated for their potential to inhibit cancer cell

growth and induce apoptosis.

Antiviral: Some glycosides have shown efficacy against various viruses.

Anti-inflammatory: The anti-inflammatory properties of several glycosides are well-

documented.

Cardiac Effects: Cardiac glycosides, such as digoxin, have long been used in the treatment

of heart conditions.

Given the general biological activities of glycosides, Glaucoside C represents a compound of

interest for further pharmacological investigation.

Potential Mechanisms of Action and Signaling
Pathways
The precise mechanism of action for Glaucoside C is unknown. However, based on the

activities of other glycosides, several signaling pathways could be relevant areas of

investigation. Many bioactive glycosides exert their effects by modulating key cellular signaling

pathways, including:

NF-κB Signaling Pathway: This pathway is crucial in regulating inflammatory responses and

cell survival.

PI3K/Akt Signaling Pathway: This is a major pathway involved in cell proliferation, growth,

and survival.

A hypothetical workflow for investigating the mechanism of action of Glaucoside C is

presented below.
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Caption: Hypothetical workflow for investigating the biological activity of Glaucoside C.

Experimental Protocols
Due to the lack of published research, no specific experimental protocols for Glaucoside C are

available. However, for researchers interested in investigating this compound, standard

protocols for similar natural products can be adapted.

General Protocol for In Vitro Cytotoxicity Assay (MTT
Assay)
This protocol is a standard method to assess the effect of a compound on cell viability.

Cell Culture: Culture the desired cancer cell line (e.g., MCF-7) in appropriate media and

conditions until they reach approximately 80% confluency.

Cell Seeding: Trypsinize the cells and seed them into a 96-well plate at a density of 5,000-

10,000 cells per well. Allow the cells to adhere overnight.

Compound Treatment: Prepare a stock solution of Glaucoside C in a suitable solvent (e.g.,

DMSO). Make serial dilutions of the compound in culture media to achieve the desired final

concentrations. Replace the media in the wells with the media containing the different
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concentrations of Glaucoside C. Include a vehicle control (media with the same

concentration of the solvent) and a positive control (a known cytotoxic drug).

Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours. The viable cells will reduce the yellow MTT

to purple formazan crystals.

Formazan Solubilization: Remove the media and add a solubilizing agent (e.g., DMSO or a

specialized buffer) to dissolve the formazan crystals.

Absorbance Measurement: Read the absorbance of the wells at a wavelength of 570 nm

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration compared to

the vehicle control. The IC50 value can be determined by plotting the cell viability against the

compound concentration and fitting the data to a dose-response curve.

The workflow for this experimental protocol is illustrated below.
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Caption: Workflow for a standard MTT cytotoxicity assay.
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Conclusion and Future Directions
Glaucoside C (CAS 81474-89-7) is a natural product with a defined chemical structure but

currently lacks detailed characterization in the scientific literature. The potential cytotoxic

properties, suggested by a study on a similar compound, warrant further investigation. Future

research should focus on:

Isolation and Definitive Structure Elucidation: Confirming the source and structure of

Glaucoside C with the specified CAS number.

Comprehensive Biological Screening: Evaluating its activity in a broader range of cancer cell

lines and other disease models.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways modulated by Glaucoside C.

In Vivo Efficacy and Toxicity: Assessing its therapeutic potential and safety profile in animal

models.

The information provided in this guide serves as a starting point for researchers interested in

exploring the potential of this currently understudied natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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